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Compound of Interest

Compound Name: Antibacterial agent 262

Cat. No.: B15566306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for
Antibacterial Agent 262 (also designated as compound A23), a novel 1,3,4-oxadiazole
sulfonamide derivative incorporating a pyrazole structure. This compound has demonstrated
significant antibacterial activity, particularly against Xanthomonas oryzae pv. oryzae[1][2]. The
following sections detail the synthetic route, experimental protocols, and relevant quantitative
data, offering a complete resource for the replication and further investigation of this promising
antibacterial agent.

Overview of the Synthetic Pathway

The synthesis of Antibacterial Agent 262 is a multi-step process commencing with the
formation of a pyrazole carboxylate intermediate. This is followed by hydrazinolysis to create a
key hydrazide intermediate, which then undergoes cyclization to form the 1,3,4-oxadiazole ring.
The final step involves the sulfonylation of the oxadiazole intermediate to yield the target

compound.
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Caption: Synthetic route for Antibacterial Agent 262.

Experimental Protocols

The following protocols are adapted from the procedures outlined in the primary literature for

the synthesis of analogous compounds.
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General Experimental Workflow

The synthesis follows a sequential workflow involving reaction setup, monitoring, workup, and
purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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